2-chloro-N-(2-ethylphenyl)-5-iodobenzamide

• IUPAC Name: 2-chloro-N-(2-ethylphenyl)-5-iodobenzamide
• InChI: InChI=1S/C15H13ClINO/c1-2-10-5-3-4-6-14(10)18-15(19)12-9-11(17)7-8-13(12)16/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: PKZKTRQZRDQIKA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C15H13ClINO
• Molecular Weight: 385.62 g/mol

Description

2-chloro-N-(2-ethylphenyl)-5-iodobenzamide is an organic compound that belongs to the class of benzamides. This compound is characterized by the presence of a chloro group, an ethylphenyl group, and an iodine atom attached to a benzamide core. Benzamides are known for their diverse biological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(2-ethylphenyl)-5-iodobenzamide typically involves the following steps:

Nitration: The starting material, 2-chloro-N-(2-ethylphenyl)benzamide, undergoes nitration to introduce a nitro group at the desired position.

Reduction: The nitro group is then reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Iodination: The amine group is subsequently iodinated using iodine and a suitable oxidizing agent to form the final product, 2-chloro-N-(2-ethylphenyl)-5-iodobenzamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(2-ethylphenyl)-5-iodobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The iodo group can be used in palladium-catalyzed coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts like Pd(PPh3)4 in the presence of bases such as triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted benzamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-chloro-N-(2-ethylphenyl)-5-iodobenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for drug development due to its structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-ethylphenyl)-5-iodobenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(2-ethylphenyl)-4-nitrobenzamide
• 2-chloro-N-(2-ethylphenyl)-5-bromobenzamide
• 2-chloro-N-(2-ethylphenyl)-3-iodobenzamide

Uniqueness

2-chloro-N-(2-ethylphenyl)-5-iodobenzamide is unique due to the specific positioning of the chloro, ethylphenyl, and iodo groups on the benzamide core. This unique structure can result in distinct chemical reactivity and biological activity compared to similar compounds.